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Compound of Interest

Compound Name: Polyquaternium 1

Cat. No.: B610157 Get Quote

An in-depth examination of the chemical structure, properties, and applications of the polymeric

quaternary ammonium anti-microbial agent, Polyquaternium-1.

Introduction
Polyquaternium-1 (PQ-1), also known by its chemical name Poly[(dimethyliminio)-2-butene-1,4-

diyl chloride], α-[4-[tris(2-hydroxyethyl)ammonio]-2-butenyl]-ω-[tris(2-hydroxyethyl)ammonio]-

dichloride, is a polymeric quaternary ammonium compound widely utilized for its antimicrobial

properties. It is a significant component in various pharmaceutical and personal care products,

most notably as a preservative in ophthalmic solutions and contact lens disinfectants.[1] Its

efficacy against a broad spectrum of bacteria, algae, and fungi, coupled with a favorable safety

profile compared to other preservatives, makes it a subject of interest for researchers and

formulation scientists. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and relevant experimental methodologies associated

with Polyquaternium-1.

Chemical Structure
Polyquaternium-1 is a cationic polymer characterized by the presence of quaternary

ammonium centers within its backbone.[2][3] The polymer chain is synthesized from the

reaction of 1,4-dichloro-2-butene and N,N,N',N'-tetramethyl-2-butene-1,4-diamine, with

triethanolamine serving as an end-capping agent.[4] The presence of the positively charged
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quaternary ammonium groups is fundamental to its antimicrobial activity, as they interact with

the negatively charged components of microbial cell membranes.[2][5]
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Caption: Chemical structure of Polyquaternium-1.

Physicochemical Properties
The physical and chemical properties of Polyquaternium-1 are crucial for its application in

various formulations. These properties can be influenced by the manufacturing process,

particularly the molar ratios of the reactants, which affect the polymer's molecular weight and

size.
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Property Value Reference(s)

CAS Number 75345-27-6 [2][5][6]

Molecular Formula (C₆H₁₂ClN)n·C₁₆H₃₆Cl₂N₂O₆ [7][8]

Appearance

Amber to dark brown solid; Off-

White to Light Brown; Sticky

Solid to Solid

[2][6]

Solubility
Slightly soluble in DMSO,

Methanol (heated), and Water.
[2][6]

Molecular Weight

Varies depending on the

degree of polymerization.

Number average molecular

weight can range from 8,000 to

20,000. For some

preparations, it can be around

30,000-40,000 or have an

average of 2500.

[8][9]

Purity >95% [2]

pH (40% liquid) 6-9

Stability Very Hygroscopic

LogP -9.896 (estimated) [6]

Experimental Protocols
Synthesis of Polyquaternium-1
The synthesis of Polyquaternium-1 can be achieved through one-step or two-step reaction

methodologies.[4]

One-Step Synthesis Workflow:
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Monomers:
N,N,N',N'-tetramethyl-2-butene-1,4-diamine

1,4-dichloro-2-butene

End-capping agent:
Triethanolamine

Mix reactants in a single reaction vessel

Polycondensation and End-capping
(e.g., 65-70°C)

Isolate Polyquaternium-1

Polyquaternium-1
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Caption: One-step synthesis workflow for Polyquaternium-1.

Detailed One-Step Protocol:

A common one-step synthesis involves mixing the monomers (N,N,N',N'-tetramethyl-2-butene-

1,4-diamine and 1,4-dichloro-2-butene) and the end-capping agent (triethanolamine) in a single

reaction vessel.[4] The molar ratio of the diamine to the monoamine (triethanolamine) can vary,

typically from 2:1 to 30:1.[4]

Example Protocol: A synthesis described in a patent involves a reactant admixture of 1,4-bis-

dimethylamino-2-butene with triethanolamine (TEA) at a molar ratio of approximately 5:1.
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The molar ratio of 1,4-dichloro-butene to 1,4-bis-dimethylamino-2-butene is about 1.1:1. The

reaction is carried out at 65°C.

Two-Step Synthesis:

The two-step synthesis involves a polycondensation reaction to form the polymer backbone,

followed by a separate end-capping reaction to terminate the chains.[4]

Step 1: Polymerization: React trans-1,4-bis(dimethylamino)-2-butene with trans-1,4-dichloro-

2-butene to form a polymeric quaternary α,ω-dichloro-ammonium compound.[10]

Step 2: End-capping: The terminal chlorine atoms of the polymer are then substituted by

reacting with triethanolamine to yield Polyquaternium-1.[10]

Characterization Methods
Gel Permeation Chromatography (GPC):

GPC is utilized to determine the molecular size and weight distribution of the synthesized

Polyquaternium-1.

Example Protocol:

System: Agilent 1100 Series HPLC system with a PDA detector.

Column: Phenomenex BioSep-SEC-S 2000.

Mobile Phase: An aqueous solution of 0.045 M KH₂PO₄, 0.45% NaCl, and 9.1% CH₃CN.

Detection: Absorbance peak at 205 nm.

Proton Nuclear Magnetic Resonance (¹H-NMR):

¹H-NMR is employed to measure the molecular weight of Polyquaternium-1.

Mechanism of Action and Biological Activity
Polyquaternium-1's primary mechanism of antimicrobial action involves the disruption of

microbial cell membranes.[5][11] Its polycationic nature facilitates adsorption to the negatively
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charged surfaces of microbial membranes, leading to a loss of membrane integrity and leakage

of intracellular components, such as potassium ions, ultimately causing cell death.[5][12][13]

Signaling Pathway Activation:

In addition to its antimicrobial effects, studies have shown that Polyquaternium-1 can interact

with mammalian cells. It has been reported to activate the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) signaling pathway in human corneal epithelial cells,

leading to an inflammatory response.[5][14]
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Caption: NF-κB pathway activation by Polyquaternium-1.

While Polyquaternium-1 can induce an inflammatory response, it is generally considered to

have lower cytotoxicity towards mammalian cells compared to other preservatives like
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benzalkonium chloride (BAK).[5][14] This is attributed to its larger molecular size, which is

thought to hinder its penetration into mammalian cells.[11]

Applications in Research and Drug Development
Polyquaternium-1 is a valuable tool for researchers and drug development professionals in

several areas:

Ophthalmic Formulations: It is extensively used as a preservative in multi-dose eye drops for

conditions such as glaucoma and dry eye, as well as in artificial tear solutions.[2][5][15]

Contact Lens Care: It serves as a disinfectant in solutions for cleaning and storing contact

lenses.[15]

Dermal Applications: In skincare products, it can function as an antimicrobial agent and

thickener.[2]

Drug Delivery: Its properties can be leveraged to enhance the stability, bioavailability, and

controlled release of active pharmaceutical ingredients.[2]

Ocular Surface Studies: It is used in research to evaluate the effects of preservatives on the

ocular surface.[1][6]

Conclusion
Polyquaternium-1 is a well-established polymeric antimicrobial agent with a distinct chemical

structure and a multifaceted mechanism of action. Its favorable balance of antimicrobial

efficacy and relatively low mammalian cell toxicity has solidified its importance in ophthalmic

and personal care formulations. A thorough understanding of its physicochemical properties

and synthesis is essential for its effective and safe application in research and the development

of new drug products. Further investigation into its interactions with biological systems will

continue to refine its use and potentially uncover new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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